Cas no 3977-23-9 (2-amino-5,6-dimethylpyrimidin-4(3H)-one)

• Product Name: 2-amino-5,6-dimethylpyrimidin-4(3H)-one
• CAS No: 3977-23-9
• MF: C₆H₉N₃O
• MW: 139.155160665512
• MDL: MFCD00023258
• CID: 84902
• PubChem ID: 24878051
• Update Time: 2025-04-18

2-amino-5,6-dimethylpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5,6-dimethylpyrimidin-4-ol
• 2-Amino-4-hydroxy-5,6-dimethylpyrimidine
• 2-amino-5,6-dimethyl-1H-pyrimidin-4-one
• 2-Amino-5,6-dimethyl-4-hydroxypyrimidine
• 2-Amino-5,6-dimethyl-4-pyrimidinol
• 2-Amino-4-hydroxy-5,6-dimethylpyrimidin
• 2-amino-5,6-dimethyl-3H-pyrimidin-4-one
• 2-amino-5,6-dimethyl-4(3H)-pyrimidinone
• 2-amino-5,6-dimethyl-4-pyrimidinol(SALTDATA: FREE)
• 2-amino-5,6-dimethylpyrimidin-4(3H)-one
• aminodimethylpyrimidinol
• EN300-1222808
• AKOS005071178
• 4(1H)-Pyrimidinone, 2-amino-5,6-dimethyl-
• SCHEMBL718209
• NSC 66052
• 4-Pyrimidinol, 2-amino-5,6-dimethyl-
• EINECS 223-611-6
• 4(3H)-pyrimidinone, 2-amino-5,6-dimethyl-
• 2-Amino-6-hydroxy-4,5-dimethylpyrimidine (keto form)
• F81646
• 2-amino-5,6-dimethyl-3,4-dihydropyrimidin-4-one
• UNII-H5B3K9IJD7
• MFCD00023258
• DTXSID30192846
• H5B3K9IJD7
• 5,6-Dimethylisocytosine
• AO-262/25094002
• 2-amino-5,6-dimethylpyrimidin-4(1H)-one
• J-507897
• FT-0611143
• 2-amino-4,5-dimethyl-1H-pyrimidin-6-one
• 2-Imino-5,6-dimethyl-2,3-dihydropyrimidin-4(1h)-one
• 2-Amino-5,6-dimethyl-3H-pyrimidine-4-one
• SB55664
• 3977-23-9
• NCIOpen2_000182
• APWRLAZEMYLHKZ-UHFFFAOYSA-N
• CS-0280062
• 2-Amino-5,6-dimethyl-4-hydroxypyrimidine, 96%
• NSC66052
• 7X-0601
• NS00030663
• F2158-2317
• 2-AMINO-5,6-DIMETHYL-4(1H)-PYRIMIDINONE
• A824728
• NSC-66052
• AKOS002675805
• STL138374
• DB-020454
• ALBB-017108

• MDL： MFCD00023258
• Inchi： 1S/C6H9N3O/c1-3-4(2)8-6(7)9-5(3)10/h1-2H3,(H3,7,8,9,10)
• InChI Key： APWRLAZEMYLHKZ-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C)N=C(N)N1

Computed Properties

• Exact Mass: 139.07500
• Monoisotopic Mass: 139.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 17
• XLogP3: -0.6
• Topological Polar Surface Area: 67.5A^2

Experimental Properties

• Density: 1.36
• Melting Point: 333-337 °C (lit.)
• Boiling Point: 341°C
• Flash Point: 110.4°C
• Refractive Index: 1.625
• PSA: 72.03000
• LogP: 0.96240
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-amino-5,6-dimethylpyrimidin-4(3H)-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)